Cas no 2172192-23-1 (1-(5-bromo-3-chloropyridin-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(5-bromo-3-chloropyridin-2-yl)azetidin-2-ylmethanamine
• CAS No: 2172192-23-1
• MF: C₉H₁₁BrClN₃
• MW: 276.56073975563
• CID: 6571080
• PubChem ID: 165794380
• Update Time: 2025-07-23

1-(5-bromo-3-chloropyridin-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-chloropyridin-2-yl)azetidin-2-ylmethanamine
• 2172192-23-1
• EN300-1281276
• [1-(5-bromo-3-chloropyridin-2-yl)azetidin-2-yl]methanamine

• Inchi： 1S/C9H11BrClN3/c10-6-3-8(11)9(13-5-6)14-2-1-7(14)4-12/h3,5,7H,1-2,4,12H2
• InChI Key： SLWILDDLYMAZHY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)Cl)N1CCC1CN

Computed Properties

• Exact Mass: 274.98249g/mol
• Monoisotopic Mass: 274.98249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(5-bromo-3-chloropyridin-2-yl)azetidin-2-ylmethanamine

Professional Introduction to 1-(5-bromo-3-chloropyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172192-23-1)

1-(5-bromo-3-chloropyridin-2-yl)azetidin-2-ylmethanamine, identified by the CAS number 2172192-23-1, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both bromo and chloro substituents on the pyridine ring, combined with the azetidine moiety, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's structure is characterized by a pyridine core that is substituted at the 5th and 3rd positions with bromine and chlorine atoms, respectively. This substitution pattern enhances its reactivity and binding affinity, making it an attractive candidate for further derivatization. The azetidine ring, attached through a methanamine linkage, introduces additional conformational flexibility, which can be exploited to optimize pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The 5-bromo-3-chloropyridin-2-ylazetidin-2-ylmethanamine structure aligns well with this trend, as it can be modified to interact with specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have shown that pyridine derivatives can modulate kinases and other signaling proteins, which are often dysregulated in pathological conditions.

One of the most compelling aspects of this compound is its potential in oncology research. The bromo and chloro substituents on the pyridine ring facilitate nucleophilic aromatic substitution reactions, allowing for easy introduction of diverse functional groups. This property has been leveraged to design molecules that inhibit tyrosine kinases, which are critical in cancer cell proliferation and survival. Preclinical studies have demonstrated that derivatives of this scaffold exhibit promising antitumor activity by disrupting key signaling cascades.

The azetidine ring in 1-(5-bromo-3-chloropyridin-2-yl)azetidin-2-ylmethanamine also contributes to its pharmacological potential. Azetidine derivatives are known for their ability to mimic natural amino acids, which can lead to the development of peptidomimetics. These mimetics have shown efficacy in targeting protease enzymes and growth factor receptors, offering new avenues for treating infectious diseases and chronic disorders. The methanamine linkage provides a stable yet flexible connection between the pyridine moiety and the azetidine ring, ensuring optimal spatial orientation for biological interaction.

Recent advances in computational chemistry have further enhanced the exploration of this compound's properties. Molecular docking simulations have been employed to predict binding affinities and identify potential lead compounds for drug development. These simulations take into account the three-dimensional structure of 1-(5-bromo-3-chloropyridin-2-yl)azetidin-2-ylmethanamine and its interaction with target proteins. By analyzing these interactions, researchers can fine-tune the molecular structure to improve potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by ring closure reactions to form the azetidine moiety. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screenings for biological activity.

In conclusion, 1-(5-bromo-3-chloropyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172192-23-1) represents a promising candidate for pharmaceutical development. Its unique structural features and modifiable nature make it suitable for targeting a wide range of therapeutic areas. As research continues to uncover new biological pathways and mechanisms, compounds like this one will play a crucial role in developing innovative treatments for human diseases.